Cas no 16656-60-3 (Phosphonic acid, [amino(4-chlorophenyl)methyl]-)

• Product Name: Phosphonic acid, [amino(4-chlorophenyl)methyl]-
• CAS No: 16656-60-3
• MF: C₇H₉ClNO₃P
• MW: 221.578021764755
• CID: 1346811
• PubChem ID: 12726206
• Update Time: 2025-04-20

Phosphonic acid, [amino(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [amino(4-chlorophenyl)methyl]-
• [amino-(4-chlorophenyl)methyl]phosphonic acid
• [amino-(4-chlorophenyl)-methyl]-phosphonic acid
• amino(4-chlorophenyl)methylphosphonic acid
• [Amino(4-chlorophenyl)methyl]phosphonic acid
• 16656-60-3
• SCHEMBL11497064
• DTXSID50508187

• Inchi： 1S/C7H9ClNO3P/c8-6-3-1-5(2-4-6)7(9)13(10,11)12/h1-4,7H,9H2,(H2,10,11,12)
• InChI Key： CWTAXOFIACQWCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N)P(=O)(O)O

Computed Properties

• Exact Mass: 221.00097
• Monoisotopic Mass: 221.0008578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55
• LogP: 2.17530